(2-Isobutylphenyl)methanamine
Overview
Description
Molecular Structure Analysis
Amines are classified as primary, secondary, or tertiary depending on the number of organic substituents attached to nitrogen . In “(2-Isobutylphenyl)methanamine”, the nitrogen atom would be connected to a hydrogen atom and an isobutylphenyl group, making it a primary amine.Chemical Reactions Analysis
Amines can participate in a variety of chemical reactions. For example, they can act as bases, reacting with acids to form salts . They can also undergo condensation reactions with carbonyl compounds to form imines .Physical And Chemical Properties Analysis
The physical and chemical properties of amines depend on their structure. They can be gases, liquids, or solids at room temperature. Many amines have strong, often unpleasant odors. They are also known for their basicity, with the ability to react with acids to form salts .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research and development involving amines are vast and varied. They are used in a wide range of applications, from the production of pharmaceuticals to the manufacture of polymers. As such, ongoing research is focused on developing new synthesis methods, understanding their reactivity and mechanism of action, and exploring new applications .
properties
IUPAC Name |
[2-(2-methylpropyl)phenyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N/c1-9(2)7-10-5-3-4-6-11(10)8-12/h3-6,9H,7-8,12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGOPTCBJWXMHRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=CC=C1CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Isobutylphenyl)methanamine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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